N-(4-fluorophenyl)-2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(6-methyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C19H15FN4O3S2/c1-24-15-5-3-2-4-14(15)18-16(29(24,26)27)10-21-19(23-18)28-11-17(25)22-13-8-6-12(20)7-9-13/h2-10H,11H2,1H3,(H,22,25)
• InChI Key: GHIKDCRJGUNXMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C19H15FN4O3S2
• Molecular Weight: 430.5 g/mol
• CAS No.: 895102-33-7

Description

N-(4-fluorophenyl)-2-[(6-methyl-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C19H15FN4O3S2 and its molecular weight is 430.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research on benzothiazole derivatives has shown promising anticancer activities. For instance, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems were synthesized and screened for potential antitumor activity against various human tumor cell lines, with some compounds displaying considerable activity against specific cancer cell lines (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015). Similarly, novel 4-thiazolidinones containing the benzothiazole moiety have been synthesized, with some showing significant activity against leukemia, melanoma, and other cancer types (D. Havrylyuk et al., 2010).

Anti-inflammatory and Antioxidant Activities

The synthesis of novel compounds with a benzothiazole scaffold has also been explored for anti-inflammatory and antioxidant properties. For example, derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and demonstrated significant anti-inflammatory activity (K. Sunder, Jayapal Maleraju, 2013). Novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides exhibited moderate to significant radical scavenging activity, indicating their potential as antioxidants (Matloob Ahmad et al., 2012).